Cas no 1564846-29-2 (2-Amino-4-methoxypentanamide)
2-Amino-4-methoxypentanamide Chemical and Physical Properties
Names and Identifiers
-
- 1564846-29-2
- 2-amino-4-methoxypentanamide
- EN300-1297745
- 2-Amino-4-methoxypentanamide
-
- Inchi: 1S/C6H14N2O2/c1-4(10-2)3-5(7)6(8)9/h4-5H,3,7H2,1-2H3,(H2,8,9)
- InChI Key: WCVSCJLVVXAVMG-UHFFFAOYSA-N
- SMILES: O(C)C(C)CC(C(N)=O)N
Computed Properties
- Exact Mass: 146.105527694g/mol
- Monoisotopic Mass: 146.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.1
- Topological Polar Surface Area: 78.3Ų
Experimental Properties
- Density: 1.050±0.06 g/cm3(Predicted)
- Boiling Point: 306.4±32.0 °C(Predicted)
- pka: 15.85±0.50(Predicted)
2-Amino-4-methoxypentanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1297745-0.05g |
2-amino-4-methoxypentanamide |
1564846-29-2 | 0.05g |
$1091.0 | 2023-05-26 | ||
| Enamine | EN300-1297745-0.1g |
2-amino-4-methoxypentanamide |
1564846-29-2 | 0.1g |
$1144.0 | 2023-05-26 | ||
| Enamine | EN300-1297745-0.25g |
2-amino-4-methoxypentanamide |
1564846-29-2 | 0.25g |
$1196.0 | 2023-05-26 | ||
| Enamine | EN300-1297745-0.5g |
2-amino-4-methoxypentanamide |
1564846-29-2 | 0.5g |
$1247.0 | 2023-05-26 | ||
| Enamine | EN300-1297745-1.0g |
2-amino-4-methoxypentanamide |
1564846-29-2 | 1g |
$1299.0 | 2023-05-26 | ||
| Enamine | EN300-1297745-2.5g |
2-amino-4-methoxypentanamide |
1564846-29-2 | 2.5g |
$2548.0 | 2023-05-26 | ||
| Enamine | EN300-1297745-5.0g |
2-amino-4-methoxypentanamide |
1564846-29-2 | 5g |
$3770.0 | 2023-05-26 | ||
| Enamine | EN300-1297745-10.0g |
2-amino-4-methoxypentanamide |
1564846-29-2 | 10g |
$5590.0 | 2023-05-26 | ||
| Enamine | EN300-1297745-50mg |
2-amino-4-methoxypentanamide |
1564846-29-2 | 50mg |
$888.0 | 2023-09-30 | ||
| Enamine | EN300-1297745-100mg |
2-amino-4-methoxypentanamide |
1564846-29-2 | 100mg |
$930.0 | 2023-09-30 |
2-Amino-4-methoxypentanamide Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
Additional information on 2-Amino-4-methoxypentanamide
Introduction to 2-Amino-4-methoxypentanamide (CAS No. 1564846-29-2)
2-Amino-4-methoxypentanamide, identified by its Chemical Abstracts Service (CAS) number 1564846-29-2, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This amide derivative features a pentane backbone modified with an amino group at the second carbon and a methoxy group at the fourth carbon, imparting unique physicochemical properties that make it a valuable intermediate in the development of biologically active molecules.
The structural motif of 2-amino-4-methoxypentanamide positions it as a versatile building block for more complex scaffolds. The presence of both polar functional groups—the amino group (NH₂) and the methoxy group (OCH₃)—enhances its solubility in polar solvents while also allowing for diverse chemical transformations. These properties are particularly advantageous in medicinal chemistry, where compatibility with both aqueous and organic reaction conditions is often required.
In recent years, there has been growing interest in amide-based compounds due to their role as pharmacophores in numerous therapeutic agents. The structural framework of 2-amino-4-methoxypentanamide aligns well with this trend, as it can be further functionalized to produce derivatives with enhanced binding affinity or metabolic stability. For instance, modifications at the terminal amino group can introduce hydrogen bonding capabilities, while alterations at the methoxy-substituted carbon may improve lipophilicity or selectivity.
One of the most compelling aspects of 2-amino-4-methoxypentanamide is its potential utility in fragment-based drug discovery. By serving as a core structure, it enables medicinal chemists to systematically explore analogs that may exhibit improved pharmacokinetic profiles or target-specific interactions. This approach has been increasingly adopted in academic and industrial settings, where efficiency and innovation are paramount.
Recent studies have highlighted the importance of amide linkages in drug design, particularly in peptidomimetics and protease inhibitors. The 2-amino-4-methoxypentanamide scaffold provides an excellent starting point for generating such molecules, as its rigid yet flexible backbone can mimic peptide bonds while avoiding immunogenicity issues associated with full-length peptides. This has opened new avenues for treating diseases such as cancer, inflammation, and infectious disorders.
The synthesis of 2-amino-4-methoxypentanamide itself presents an interesting challenge for synthetic chemists. While classical amide bond-forming reactions like acylation or reductive amination are common strategies, alternative methods such as solid-phase peptide synthesis (SPPS) or catalytic C–N coupling reactions may offer advantages in terms of scalability and purity. Advances in transition-metal catalysis have further expanded the toolbox for constructing this compound efficiently.
From a computational chemistry perspective, the molecular mechanics and dynamics of 2-amino-4-methoxypentanamide have been scrutinized to understand its behavior in biological systems. Molecular docking studies indicate that this compound can interact with various protein targets, suggesting broad therapeutic applicability. For example, its ability to bind to enzymes involved in metabolic pathways or receptors mediating signal transduction makes it a promising candidate for further investigation.
The pharmacological potential of derivatives of 2-amino-4-methoxypentanamide has not gone unnoticed by researchers. Preclinical trials have demonstrated that certain analogs exhibit anti-inflammatory, antioxidant, or even anticancer properties in vitro and in vivo. These findings underscore the importance of this scaffold as a foundation for developing novel therapeutics. Moreover, green chemistry principles have been applied to optimize synthetic routes, reducing waste and improving sustainability—a critical consideration in modern drug development.
The role of CAS No. 1564846-29-2 as a reference compound cannot be overstated. Its precise identification ensures reproducibility across different research groups and facilitates collaboration on complex projects. As high-throughput screening technologies continue to evolve, compounds like this one will serve as essential standards for evaluating new molecular entities.
In conclusion, 2-amino-4-methoxypentanamide represents a fascinating intersection of structural complexity and functional versatility. Its unique combination of functional groups makes it an invaluable asset for synthetic chemists and pharmacologists alike. With ongoing advancements in synthetic methodologies and computational biology, the future prospects for this compound—and its derivatives—are exceptionally bright.
1564846-29-2 (2-Amino-4-methoxypentanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)